Cas no 1805084-19-8 (1,4-Bis(trifluoromethyl)-2,6-dibromobenzene)

• Product Name: 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene
• CAS No: 1805084-19-8
• MF: C₈H₂Br₂F₆
• MW: 371.899901866913
• CID: 4973553
• Update Time: 2025-10-18

1,4-Bis(trifluoromethyl)-2,6-dibromobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2,5-bis(trifluoromethyl)benzene
• 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene
• Benzene, 1,3-dibromo-2,5-bis(trifluoromethyl)-

• Inchi： 1S/C8H2Br2F6/c9-4-1-3(7(11,12)13)2-5(10)6(4)8(14,15)16/h1-2H
• InChI Key： GVTZOYZFEPCNTN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 236
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.969±0.06 g/cm3(Predicted)
• Boiling Point: 209.7±35.0 °C(Predicted)

Additional information on 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene

Introduction to 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene (CAS No. 1805084-19-8)

1,4-Bis(trifluoromethyl)-2,6-dibromobenzene, with the chemical formula C₈H₂Br₂F₆, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of brominated aromatic hydrocarbons, characterized by its high molecular weight and the presence of multiple halogen atoms, which contribute to its unique reactivity and potential applications. The CAS No. 1805084-19-8 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial processes.

The structural features of 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of two bromine atoms at the 2- and 6-positions, combined with two trifluoromethyl groups at the 1- and 4-positions, creates a highly electrophilic aromatic system. This configuration allows for selective functionalization at specific sites, making it a versatile building block in drug discovery programs.

In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced bioavailability and metabolic stability. 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene exemplifies this trend, as its extended halogenation pattern improves its solubility in organic solvents and facilitates further derivatization. These properties are particularly advantageous in the development of novel therapeutic agents targeting complex biological pathways.

One of the most compelling applications of 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene is in the synthesis of small-molecule inhibitors for cancer therapy. The trifluoromethyl group is known to modulate the pharmacokinetic properties of drugs by increasing lipophilicity and reducing metabolic clearance. Additionally, the bromine atoms serve as handles for further chemical modifications, enabling the construction of more intricate molecular architectures. Recent studies have demonstrated its utility in generating kinase inhibitors that exhibit potent activity against resistant tumor variants.

The compound's relevance extends beyond pharmaceuticals into materials science. Its rigid aromatic core and electron-withdrawing substituents make it a promising candidate for designing advanced materials with tailored electronic properties. For instance, researchers have explored its potential as a precursor for organic semiconductors and liquid crystals, where its bromine atoms can be selectively functionalized to introduce specific functionalities.

From a synthetic chemistry perspective, 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene serves as a key intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl motifs found in numerous bioactive compounds. The presence of multiple reactive sites on its aromatic ring allows chemists to explore diverse synthetic strategies, enabling rapid diversification of molecular libraries.

The industrial production of 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene requires careful optimization to ensure high yields and purity. Advances in catalytic processes have enabled more efficient bromination and trifluoromethylation reactions, reducing waste generation and improving cost-effectiveness. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

Future research directions may focus on exploring the pharmacological potential of derivatives derived from 1,4-Bis(trifluoromethyl)-2,6-dibromobenzene. By leveraging computational modeling and high-throughput screening techniques, scientists can identify novel scaffolds with enhanced therapeutic efficacy. Additionally, investigating its environmental impact will be crucial to ensure that its applications do not compromise ecological balance.

In conclusion,1,4-Bis(trifluoromethyl)-2,6-dibromobenzene (CAS No. 1805084-19-8) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features position it as a cornerstone material in drug discovery and advanced materials engineering. As research continues to uncover new applications for this compound,1,4-Bis(trifluoromethyl)-2,6-dibromobenzene is poised to remain at the forefront of innovation in both academic and industrial settings.